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Compound of Interest

Compound Name: Micafungin Sodium

Cat. No.: B549163

This document provides a concise technical summary of the molecular properties of
Micafungin Sodium, an echinocandin antifungal agent. The information is intended for
researchers, scientists, and professionals in drug development.

Micafungin sodium is a semi-synthetic lipopeptide that is a derivative of a natural product
from the fungus Coleophoma empetri.[1] Its primary mechanism of action is the noncompetitive
inhibition of 1,3-beta-D-glucan synthase, an enzyme crucial for the synthesis of a key
component of the fungal cell wall.[1][2][3] This inhibition leads to the disruption of the cell wall's
integrity, resulting in osmotic lysis and fungal cell death.[1]

Molecular Formula and Weight

The chemical and physical properties of Micafungin Sodium are fundamental to its
characterization and application in pharmaceutical formulations. The elemental composition
and molecular mass are summarized below.

Property Value

Molecular Formula CseH70NoNaO23S[1][4][5][6]
Molecular Weight 1292.26 g/mol [4][5][7]
Monoisotopic Mass 1291.42029497 g/mol [1][6]
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The provided data is computationally derived and corroborated across multiple chemical
databases.[1] Variations in molecular weight may be noted between different sources, typically
due to differences in isotopic abundance considerations in the calculations.[1][4][5][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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